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triethoxycholesterol galactose triethoxycholesterol galactose
Brand Name: Vulcanchem
CAS No.: 114414-35-6
VCID: VC0219502
InChI: InChI=1S/C39H68O9/c1-25(2)7-6-8-26(3)30-11-12-31-29-10-9-27-23-28(13-15-38(27,4)32(29)14-16-39(30,31)5)46-21-19-44-17-18-45-20-22-47-37-36(43)35(42)34(41)33(24-40)48-37/h9,25-26,28-37,40-43H,6-8,10-24H2,1-5H3/t26-,28+,29?,30?,31?,32?,33-,34+,35+,36-,37-,38+,39-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCOCCOCCOC5C(C(C(C(O5)CO)O)O)O)C)C
Molecular Formula: C7H6N2O2
Molecular Weight: 681 g/mol

triethoxycholesterol galactose

CAS No.: 114414-35-6

Main Products

VCID: VC0219502

Molecular Formula: C7H6N2O2

Molecular Weight: 681 g/mol

triethoxycholesterol galactose - 114414-35-6

CAS No. 114414-35-6
Product Name triethoxycholesterol galactose
Molecular Formula C7H6N2O2
Molecular Weight 681 g/mol
IUPAC Name (2R,3R,4S,5R,6R)-2-[2-[2-[2-[[(3S,10R,13R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]ethoxy]ethoxy]ethoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C39H68O9/c1-25(2)7-6-8-26(3)30-11-12-31-29-10-9-27-23-28(13-15-38(27,4)32(29)14-16-39(30,31)5)46-21-19-44-17-18-45-20-22-47-37-36(43)35(42)34(41)33(24-40)48-37/h9,25-26,28-37,40-43H,6-8,10-24H2,1-5H3/t26-,28+,29?,30?,31?,32?,33-,34+,35+,36-,37-,38+,39-/m1/s1
Standard InChIKey FLHKHJDONZYRAE-OUCIBMIESA-N
Isomeric SMILES C[C@H](CCCC(C)C)C1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)OCCOCCOCCO[C@H]5[C@@H]([C@H]([C@H]([C@H](O5)CO)O)O)O)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCOCCOCCOC5C(C(C(C(O5)CO)O)O)O)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCOCCOCCOC5C(C(C(C(O5)CO)O)O)O)C)C
Synonyms 3,6,9-trioxaoctan-1-beta-galactosylcholesteryl-3-beta-ol
TEC-Gal
triethoxycholesterol galactose
PubChem Compound 3081052
Last Modified Nov 11 2021
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